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Compound of Interest

Compound Name: Cobalt(ll) acetylacetonate

Cat. No.: B1366596

This guide provides essential information for researchers, scientists, and drug development
professionals on the appropriate firefighting measures for incidents involving cobalt(ll)
acetylacetonate.

Frequently Asked Questions (FAQS)

Q1: What are the immediate hazards | should be aware of if a fire involves cobalt(ll)
acetylacetonate?

A: Cobalt(ll) acetylacetonate is a combustible material that can be harmful if swallowed or
inhaled.[1] In a fire, it may decompose to produce hazardous fumes, including carbon oxides
and cobalt oxides.[2] It is also important to note that it is moisture-sensitive.[1]

Q2: What type of fire extinguisher should be used on a cobalt(ll) acetylacetonate fire?

A: For fires involving cobalt(ll) acetylacetonate, it is recommended to use a dry chemical,
carbon dioxide, or alcohol-resistant foam extinguisher.[3][4] Some sources also mention water
spray and chemical foam as suitable extinguishing media.[5]

Q3: Are there any extinguishing agents that should be avoided?

A: The available safety data sheets do not explicitly list unsuitable extinguishing media.
However, given that the substance is a powder, care should be taken to avoid creating a dust
cloud, which could lead to a flash fire or explosion.[6]
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Q4: What personal protective equipment (PPE) is necessary for firefighting personnel?

A: Firefighters must wear a NIOSH-approved positive self-contained breathing apparatus
(SCBA) and full protective gear, including flame and chemical-resistant clothing, hats, boots,
and gloves.[2][5] For general handling, tightly fitting safety goggles, chemical-impermeable
gloves, and respiratory protection are recommended.[3][4]

Q5: What are the hazardous decomposition products from burning cobalt(ll) acetylacetonate?

A: When cobalt(ll) acetylacetonate burns, it can produce hazardous decomposition products
such as carbon monoxide (CO), carbon dioxide (CO2), and cobalt oxides.[2][5]

Q6: What is the appropriate response to a spill of cobalt(ll) acetylacetonate that has not
ignited?

A: In the event of a spill, you should first ensure adequate ventilation and remove all sources of
ignition.[3] Wear appropriate personal protective equipment, including respiratory protection,
gloves, and eye protection.[3] Sweep or vacuum up the material, avoiding dust formation, and
place it into a suitable, closed container for disposal.[1][5]

Firefighting Safety Data Summary
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Parameter Recommendation Source(s)
Dry chemical, carbon dioxide,
Suitable Extinguishing Media alcohol-resistant foam, water [21[31[41[5]
spray, chemical foam.
No specific agents listed as
Unsuitable Extinguishing unsuitable. Caution advised 6]
Media against methods that create
dust clouds.
] Carbon monoxide (CO),
Hazardous Combustion o
Carbon dioxide (C0O2), Cobalt [2][5]
Products )
oxides.
Self-contained breathing
o apparatus (SCBA), full
Firefighter PPE _ [2][5]
protective gear (flame and
chemical resistant).
Flash Point 55°C (literature value) [3]
Melting Point 165-170 °C [5]
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Caption: Workflow for responding to a cobalt(ll) acetylacetonate fire.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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